Cas no 2891597-49-0 (Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate)
Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate Chemical and Physical Properties
Names and Identifiers
-
- F86050
- TERT-BUTYL N-(4-BROMO-5-FLUORO-BENZOTHIOPHEN-2-YL)CARBAMATE
- 2891597-49-0
- DB-388538
- SCHEMBL26115371
- 2-(Boc-amino)-4-bromo-5-fluoro-benzothiophene
- PS-17611
- Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate
-
- Inchi: 1S/C13H13BrFNO2S/c1-13(2,3)18-12(17)16-10-6-7-9(19-10)5-4-8(15)11(7)14/h4-6H,1-3H3,(H,16,17)
- InChI Key: DDGXZRZNCSUPOE-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC2=C1C=C(NC(=O)OC(C)(C)C)S2)F
Computed Properties
- Exact Mass: 344.98344g/mol
- Monoisotopic Mass: 344.98344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 66.6Ų
Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR02AHTD-500mg |
tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-yl)carbamate |
2891597-49-0 | 97% | 500mg |
$650.00 | 2025-02-18 | |
| Aaron | AR02AHTD-1g |
tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-yl)carbamate |
2891597-49-0 | 97% | 1g |
$971.00 | 2025-02-18 | |
| Aaron | AR02AHTD-100mg |
tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-yl)carbamate |
2891597-49-0 | 97% | 100mg |
$273.00 | 2025-02-18 | |
| Aaron | AR02AHTD-250mg |
tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-yl)carbamate |
2891597-49-0 | 97% | 250mg |
$455.00 | 2025-02-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1975240-100mg |
tert-Butyl (4-bromo-5-fluorobenzo[b]thiophen-2-yl)carbamate |
2891597-49-0 | 98% | 100mg |
¥2618.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1975240-250mg |
tert-Butyl (4-bromo-5-fluorobenzo[b]thiophen-2-yl)carbamate |
2891597-49-0 | 98% | 250mg |
¥5086.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1975240-500mg |
tert-Butyl (4-bromo-5-fluorobenzo[b]thiophen-2-yl)carbamate |
2891597-49-0 | 98% | 500mg |
¥6752.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1975240-1g |
tert-Butyl (4-bromo-5-fluorobenzo[b]thiophen-2-yl)carbamate |
2891597-49-0 | 98% | 1g |
¥10089.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1975240-5g |
tert-Butyl (4-bromo-5-fluorobenzo[b]thiophen-2-yl)carbamate |
2891597-49-0 | 98% | 5g |
¥32594.00 | 2024-05-20 | |
| eNovation Chemicals LLC | Y1297824-100mg |
tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-yl)carbamate |
2891597-49-0 | 97% | 100mg |
$295 | 2024-07-21 |
Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate
Comprehensive Overview of Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate (CAS No. 2891597-49-0)
The compound Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate (CAS No. 2891597-49-0) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzothiophene core substituted with bromo and fluoro groups, makes it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and advanced materials.
In recent years, the demand for halogenated benzothiophene derivatives has surged, driven by their versatility in drug discovery. The presence of both bromo and fluoro substituents in Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate enhances its reactivity, enabling precise modifications for targeted applications. This compound is particularly relevant in the context of kinase inhibitor development, a hot topic in oncology research. Kinase inhibitors are a cornerstone of modern cancer therapy, and the search for new scaffolds, such as benzothiophene-based compounds, is a key focus area for pharmaceutical companies.
From a synthetic chemistry perspective, the tert-butyl carbamate group in this compound offers excellent protection for amine functionalities, a feature widely exploited in multi-step organic syntheses. This attribute aligns with the growing trend toward green chemistry and atom economy, as it minimizes waste and improves yield efficiency. Laboratories focusing on high-throughput screening (HTS) and combinatorial chemistry often utilize such intermediates to accelerate drug discovery pipelines.
The compound's CAS No. 2891597-49-0 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Users often inquire about its solubility, stability, and handling protocols, underscoring the need for detailed technical data. Additionally, its potential applications in PET imaging (Positron Emission Tomography) have sparked interest, as fluorinated compounds are pivotal in radiopharmaceuticals. This intersection of chemistry and medical imaging highlights the compound's multidisciplinary relevance.
Another trending topic linked to Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate is its role in bioconjugation strategies. The bromo group serves as an excellent handle for cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are fundamental to creating bioconjugates for diagnostic and therapeutic purposes. This aligns with the broader industry shift toward precision medicine and targeted drug delivery systems.
In summary, Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate (CAS No. 2891597-49-0) is a compound of immense scientific and industrial value. Its structural features and reactivity profile position it as a critical tool in modern synthetic chemistry, particularly in the realms of drug discovery, material science, and molecular imaging. As research continues to evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and technology.
2891597-49-0 (Tert-butyl N-(4-bromo-5-fluoro-benzothiophen-2-YL)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)